Cas no 130539-87-6 (tert-butyl[(2,4-dimethoxyphenyl)methyl]amine)

• Product Name: tert-butyl[(2,4-dimethoxyphenyl)methyl]amine
• CAS No: 130539-87-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD07407275
• CID: 4587074
• PubChem ID: 4719047
• Update Time: 2025-06-11

tert-butyl[(2,4-dimethoxyphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(2,4-dimethoxyphenyl)methyl]amine

• MDL： MFCD07407275
• Inchi： 1S/C13H21NO2/c1-13(2,3)14-9-10-6-7-11(15-4)8-12(10)16-5/h6-8,14H,9H2,1-5H3
• InChI Key： AEJHZTIIZMGZPL-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(OC)C=C1OC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 302.3±27.0 °C at 760 mmHg
• Flash Point: 128.2±13.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl[(2,4-dimethoxyphenyl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on tert-butyl[(2,4-dimethoxyphenyl)methyl]amine

Professional Introduction to Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine (CAS No. 130539-87-6)

Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine, with the chemical formula C₁₄H₂₁NO₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a tert-butyl group and a 2,4-dimethoxyphenyl moiety contributes to its versatility and reactivity, making it a compound of great interest in medicinal chemistry.

The CAS number 130539-87-6 provides a unique identifier for this chemical substance, ensuring precise identification and differentiation from other compounds. This numbering system is crucial in scientific literature and regulatory filings, where accuracy is paramount. The compound's molecular structure includes a tertiary amine functionality, which is often utilized in the design of pharmacophores that interact with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological disorders. Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine has emerged as a promising candidate in this area due to its ability to modulate neurotransmitter activity. Studies have indicated that this compound may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The 2,4-dimethoxyphenyl group, in particular, has been shown to enhance binding affinity to certain serotonin receptors, making it an attractive scaffold for further derivatization.

The synthesis of Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of 2,4-dimethoxybenzaldehyde with tert-butylamine in the presence of a suitable catalyst. This reaction typically proceeds via an Aldol condensation followed by reduction, yielding the desired product. The use of advanced catalytic systems has recently improved the efficiency of this process, reducing reaction times and minimizing byproduct formation.

Recent advancements in computational chemistry have also played a pivotal role in the study of Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine. Molecular modeling techniques have allowed researchers to predict the compound's interaction with biological targets with high precision. These simulations have been instrumental in identifying potential lead compounds for further development into therapeutic agents. Additionally, computational methods have been used to optimize synthetic routes by predicting reaction outcomes before experimental trials.

The pharmacological profile of Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an anxiolytic agent due to its ability to enhance serotonin levels in the brain. Furthermore, its structural similarity to known psychoactive compounds suggests that it may have additional therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

In conclusion, Tert-butyl[(2,4-dimethoxyphenyl)methyl]amine (CAS No. 130539-87-6) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in treating neurological disorders. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapies.